Cas no 2229341-50-6 (1-1-(5-chloro-2-hydroxyphenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(5-chloro-2-hydroxyphenyl)cyclopropylethan-1-one
• CAS No: 2229341-50-6
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 5827168
• PubChem ID: 165977356
• Update Time: 2025-10-21

1-1-(5-chloro-2-hydroxyphenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-chloro-2-hydroxyphenyl)cyclopropylethan-1-one
• 1-[1-(5-chloro-2-hydroxyphenyl)cyclopropyl]ethan-1-one
• 2229341-50-6
• EN300-1986549

• Inchi： 1S/C11H11ClO2/c1-7(13)11(4-5-11)9-6-8(12)2-3-10(9)14/h2-3,6,14H,4-5H2,1H3
• InChI Key： AQXVTSQEIVIVIF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(C(C)=O)CC1)O

Computed Properties

• Exact Mass: 210.0447573g/mol
• Monoisotopic Mass: 210.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-1-(5-chloro-2-hydroxyphenyl)cyclopropylethan-1-one

1-1-(5-Chloro-2-Hydroxyphenyl)Cyclopropylethan-1-One: A Comprehensive Overview

1-1-(5-Chloro-2-Hydroxyphenyl)Cyclopropylethan-1-One, also known by its CAS number 2229341-50-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied due to its unique structural features and potential applications in drug development. The molecule consists of a cyclopropane ring fused with a ketone group, which is further substituted with a 5-chloro-2-hydroxyphenyl moiety. This combination of functional groups makes it a versatile building block for various chemical reactions and biological assays.

The synthesis of 1-1-(5-Chloro-2-Hydroxyphenyl)Cyclopropylethan-1-One has been explored through multiple routes, including the use of transition metal catalysts and organocatalytic methods. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are valuable for studying stereochemical effects in biological systems. The compound's reactivity is largely influenced by the electron-withdrawing chloro group and the hydroxyl group on the aromatic ring, which can modulate its electronic properties and reactivity in different chemical environments.

In terms of biological activity, 1-1-(5-Chloro-2-Hydroxyphenyl)Cyclopropylethan-1-One has shown promising results in various bioassays. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, recent research has highlighted its ability to modulate cellular signaling pathways, making it a candidate for further investigation in cancer therapy. The compound's interaction with protein targets has been studied using computational methods, providing insights into its binding affinity and selectivity.

The application of CAS No 2229341-50-6 extends beyond pharmacology into materials science. Its unique structure allows for the formation of stable supramolecular assemblies, which have potential applications in nanotechnology and drug delivery systems. Researchers have also explored its use as a chiral catalyst in asymmetric synthesis, leveraging its ability to induce high enantioselectivity in certain reactions.

From an environmental perspective, the degradation pathways of 1-1-(5-Chloro-2-Hydroxyphenyl)Cyclopropylethan-1-One have been studied to assess its eco-toxicological impact. Results indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in natural ecosystems.

In conclusion, 1-1-(5-Chloro-2-Hydroxyphenyl)Cyclopropylethan-1-One, with its CAS number 2229341-50..., represents a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility, coupled with recent advancements in synthesis and biological studies, positions it as a valuable tool for future research and development.